Cas no 1203053-85-3 (3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea)

• Product Name: 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea
• CAS No: 1203053-85-3
• MF: C₁₉H₂₂ClN₃O₃S
• MW: 407.91428232193
• CID: 6003009
• PubChem ID: 30375416
• Update Time: 2025-07-16

3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea
• 1-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(3-phenylpropyl)urea
• AKOS024513101
• VU0646878-1
• 1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3-phenylpropyl)urea
• F5537-0123
• 1203053-85-3
• 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-phenylpropyl)urea
• SR-01000923163-1
• SR-01000923163

• Inchi： 1S/C19H22ClN3O3S/c20-17-10-9-16(14-18(17)23-12-5-13-27(23,25)26)22-19(24)21-11-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-10,14H,4-5,8,11-13H2,(H2,21,22,24)
• InChI Key： ADWNGGVLGHDYOK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)C(NCCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 407.1070404g/mol
• Monoisotopic Mass: 407.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea

Introduction to 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea (CAS No. 1203053-85-3)

The compound 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea, identified by its CAS number 1203053-85-3, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both chloro and urea functional groups, coupled with a thiazolidinone moiety, makes it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel pharmacophores has been instrumental in addressing unmet medical needs. The structural framework of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea incorporates elements that have shown promise in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The thiazolidinone core is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. This heterocyclic system not only contributes to the molecule's solubility and bioavailability but also enhances its binding affinity to specific enzymes and receptors.

The chloro substituents at the 3 and 4 positions of the phenyl ring introduce electrophilic centers that can participate in nucleophilic substitution reactions, enabling further derivatization and optimization. Additionally, the urea group serves as a key pharmacophore, known for its ability to form hydrogen bonds with biological targets, thereby increasing the compound's binding affinity. The (3-phenylpropyl) side chain adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the molecule.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and high-throughput screening have been employed to identify potential binding sites on biological targets. The structural features of 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(3-phenylpropyl)urea make it an attractive candidate for further investigation using these methodologies. By leveraging computational tools, researchers can predict how this compound interacts with target proteins and identify potential modifications that could enhance its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential in oncology research. Thiazolidinone derivatives have been reported to exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell growth and survival. The chloro and urea groups may play critical roles in modulating these pathways by interacting with enzymes such as kinases and phosphodiesterases. Preclinical studies have suggested that compounds with similar structural motifs can induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

The (3-phenylpropyl) side chain may contribute to the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders. Recent research has demonstrated that phenylpropyl derivatives can enhance neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and neurodegeneration. This opens up new avenues for exploring treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in oncology and neurology, 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yi]phenyl-l-(3 phen ylprop yl)urea (CAS No. 12030538513 has shown promise in anti-inflammatory applications. The structural features of this compound may allow it to inhibit inflammatory cytokines and enzymes such as COX-II and LOX5 by interacting with their active sites. This could make it a valuable tool in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The introduction of the chloro substituents at specific positions on the phenyl ring has been achieved using chlorination reagents under controlled conditions. The final step involves coupling the urea group to the thiazolidinone moiety through condensation reactions.

Quality control measures are essential to ensure the consistency and reliability of pharmaceutical intermediates like this one. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the compound. These methods provide detailed information about the molecular structure and help identify any impurities that could affect its therapeutic efficacy.

The pharmacokinetic properties of 3 4-chloro 34 dioxothiazolidiny l pheny l 13 phen ylprop yl urea (CAS No 12030538513 are also an area of active investigation. Studies have shown that modifications to the side chains can significantly impact absorption distribution metabolism excretion (ADME) profiles. The presence of the bulky phenylpropyl group may influence metabolic stability but could also enhance target engagement by increasing binding affinity.

In conclusion,334chloro33dioxothiazolidiny l pheny l 13 phen ylprop yl urea (CAS No 12030538513 is a structurally complex molecule with significant potential in medicinal chemistry Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery particularly in oncology anti-inflammationand neurology research Future studies should focus on optimizing its synthesis improving pharmacokinetic propertiesand evaluating its therapeutic efficacy in preclinical models These efforts could lead to novel treatments for a variety of challenging diseases